Cas no 2803862-03-3 (4-Amino-4-methylhexanoic acid hydrochloride)

• Product Name: 4-Amino-4-methylhexanoic acid hydrochloride
• CAS No: 2803862-03-3
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 6556783
• PubChem ID: 165671203
• Update Time: 2025-07-02

4-Amino-4-methylhexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37442013
• 2803862-03-3
• 4-amino-4-methylhexanoic acid hydrochloride
• 4-Amino-4-methylhexanoic acid hydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-3-7(2,8)5-4-6(9)10;/h3-5,8H2,1-2H3,(H,9,10);1H
• InChI Key： KRGUEVUGNHAQOM-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC(C)(CC)N)=O

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-4-methylhexanoic acid hydrochloride

Research Brief on 4-Amino-4-methylhexanoic acid hydrochloride (CAS: 2803862-03-3)

4-Amino-4-methylhexanoic acid hydrochloride (CAS: 2803862-03-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for various experimental and therapeutic applications.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 4-Amino-4-methylhexanoic acid hydrochloride. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing insights into its mechanism of action.

One of the key findings from recent research is the compound's potential as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its utility in developing novel therapeutics. Furthermore, its pharmacokinetic properties, such as absorption and distribution, have been investigated to assess its suitability for oral administration.

In the context of drug discovery, 4-Amino-4-methylhexanoic acid hydrochloride has been explored as a building block for the synthesis of more complex molecules. Its amino and carboxyl functional groups offer versatile sites for chemical modifications, enabling the creation of derivatives with enhanced biological activity. Recent synthetic efforts have yielded promising candidates with improved efficacy and selectivity.

The safety profile of 4-Amino-4-methylhexanoic acid hydrochloride has also been a focus of recent investigations. Toxicity studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support its potential for further development as a pharmaceutical agent.

In conclusion, 4-Amino-4-methylhexanoic acid hydrochloride (CAS: 2803862-03-3) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural properties, combined with its demonstrated biological activity and safety profile, make it a valuable candidate for further exploration. Ongoing research aims to elucidate its full therapeutic potential and optimize its pharmacological properties for clinical applications.